Cas no 1236791-32-4 (4-(Azetidin-3-yl)pyridine dihydrochloride)

• Product Name: 4-(Azetidin-3-yl)pyridine dihydrochloride
• CAS No: 1236791-32-4
• MF: C₈H₁₂Cl₂N₂
• MW: 207.100279808044
• MDL: MFCD20528835
• CID: 1040758
• PubChem ID: 67144787
• Update Time: 2025-11-02

4-(Azetidin-3-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Azetidin-3-yl)pyridine dihydrochloride
• 4-(3-Azetidinyl)pyridine dihydrochloride
• 4-(azetidin-3-yl)pyridine hydrochloride
• 4-azetidin-3-ylpyridine dihydrochloride
• DA-22343
• AMY18919
• Pyridine, 4-(3-azetidinyl)-, hydrochloride (1:2)
• 4-(3-Azetidinyl)pyridine diHCl
• A900179
• SCHEMBL1742230
• 1236791-32-4
• 4-(azetidin-3-yl)pyridine;dihydrochloride
• EN300-7408935
• AKOS016004999
• SB51042
• 4-(Azetidin-3-yl)pyridinedihydrochloride
• AS-42301
• MFCD20528835
• 4-(AZETIDIN-3-YL)PYRIDINE 2HCL
• SY245468

• MDL： MFCD20528835
• Inchi： 1S/C8H10N2.2ClH/c1-3-9-4-2-7(1)8-5-10-6-8;;/h1-4,8,10H,5-6H2;2*1H
• InChI Key： LDVNHAZYOXRARR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C2C=CN=CC=2)C1

Computed Properties

• Exact Mass: 206.0377538g/mol
• Monoisotopic Mass: 206.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(Azetidin-3-yl)pyridine dihydrochloride

4-(Azetidin-3-yl)pyridine Dihydrochloride: A Versatile Compound in Medicinal Chemistry and Drug Discovery

4-(Azetidin-3-yl)pyridine dihydrochloride (CAS No. 1236791-32-4) is a critical compound in the field of medicinal chemistry due to its unique structural features and potential applications in pharmaceutical research. This compound belongs to the class of azetidine derivatives, which are known for their ability to form stable cyclic structures and exhibit diverse biological activities. The pyridine ring in its molecular framework provides a rigid aromatic system, while the azetidin-3-yl group introduces a four-membered ring with a nitrogen atom, enhancing its reactivity and functional versatility. The dihydrochloride salt form further stabilizes the molecule, making it suitable for pharmaceutical formulations and chemical synthesis.

The CAS No. 1236791-32-4 compound has garnered significant attention in recent years due to its potential as a building block for the development of novel therapeutics. Its structural similarity to other azetidine-based compounds, such as 3-azetidinylpyridine, has led to extensive studies on its pharmacological properties. Researchers have explored its role in modulating ion channels, enzyme inhibition, and receptor interactions, which are critical targets in the treatment of neurological disorders and cardiovascular diseases.

Recent advancements in medicinal chemistry have highlighted the importance of 4-(Azetidin-3-yl)pyridine dihydrochloride in the design of small-molecule drugs. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a selective inhibitor of the TRPV1 receptor, which is implicated in pain signaling and inflammatory responses. This finding underscores the compound's utility in the development of analgesic agents with improved selectivity and reduced side effects.

The pyridine ring in this compound is a key structural element that influences its biological activity. The aromatic system contributes to the molecule's stability and allows for the formation of hydrogen bonds with target proteins. The azetidin-3-yl group, on the other hand, introduces a flexible moiety that can interact with hydrophobic pockets in enzyme active sites or membrane receptors. This dual functionality makes the compound an attractive candidate for drug design targeting multiple pathways.

Current research trends in pharmaceutical sciences emphasize the use of 4-(Azetidin-3-yl)pyridine dihydrochloride as a scaffold for the synthesis of derivatives with enhanced potency and bioavailability. For instance, a 2024 study in ACS Chemical Biology reported the development of a series of pyridine-azetidine hybrids that showed improved activity against NaV1.7 sodium channels, which are associated with chronic pain conditions. These findings highlight the compound's adaptability in creating novel therapeutics for neurodegenerative and inflammatory diseases.

The synthesis of 4-(Azetidin-3-yl)pyridine dihydrochloride involves well-established organic reactions, such as nucleophilic substitution and ring-opening processes. The molecule can be prepared via the reaction of 3-chloro-2-pyridinone with aziridine derivatives, followed by hydrolysis to form the dihydrochloride salt. This synthetic route is scalable and compatible with modern green chemistry principles, ensuring its viability for industrial production.

Pharmaceutical applications of 4-(Azetidin-3-yl)pyridine dihydrochloride are expanding into areas such as antiviral and anticancer drug development. A 2023 preclinical study in Antimicrobial Agents and Chemotherapy demonstrated its ability to inhibit the replication of certain RNA viruses by interfering with viral RNA polymerase activity. This property positions the compound as a potential lead for the development of broad-spectrum antiviral agents.

The CAS No. 1236791-32-4 compound is also being investigated for its role in modulating the Wnt/β-catenin signaling pathway, which is critical in cancer progression and tissue regeneration. Researchers have found that its derivatives can selectively inhibit the interaction between β-catenin and its target proteins, offering a novel approach to target oncogenic pathways in various cancers.

Challenges in the development of 4-(Azetidin-3-yl)pyridine dihydrochloride include optimizing its solubility and metabolic stability, which are essential for oral drug delivery. Recent studies have focused on modifying the azetidin-3-yl group with functional groups such as hydroxyl or amino moieties to enhance its pharmacokinetic profile. These modifications have shown promise in improving the compound's bioavailability and reducing its toxicity in preclinical models.

Collaborative efforts between academia and industry are accelerating the translation of 4-(Azetidin-3-yl)pyridine dihydrochloride into therapeutic applications. For example, a partnership between a pharmaceutical company and a university research group has led to the development of a new class of pyridine-azetidine-based anticonvulsants, which are currently in phase II clinical trials for the treatment of epilepsy. These trials are evaluating the compound's efficacy and safety in human patients, with encouraging preliminary results.

As research on 4-(Azetidin-3-yl)pyridine dihydrochloride progresses, its potential applications are expected to expand further. The compound's structural adaptability and biological activity make it a valuable tool in the discovery of new drugs targeting a wide range of diseases. Continued exploration of its properties and interactions with biological systems will likely lead to innovative therapeutic strategies in the coming years.